Cas no 760-58-7 (2-Cyano-4-methylpent-2-enoic acid)

• Product Name: 2-Cyano-4-methylpent-2-enoic acid
• CAS No: 760-58-7
• Molecular Formula: C₇H₉NO₂
• Molecular Weight: 139.1519
• MDL: MFCD22377852
• CID: 577956
• PubChem ID: 49791674

2-Cyano-4-methylpent-2-enoic acid Properties

Names and Identifiers

• 2-Pentenoic acid,2-cyano-4-methyl-
• 2-cyano-4-methylpent-2-enoic acid
• (E)-2-cyano-4-methylpent-2-enoic acid
• NSC158372
• RP20523

• MDL： MFCD22377852
• InChIKey： JYFREZOLRUHBAQ-ZZXKWVIFSA-N
• Inchi： 1S/C7H9NO2/c1-5(2)3-6(4-8)7(9)10/h3,5H,1-2H3,(H,9,10)/b6-3+
• SMILES： O([H])C(/C(/C#N)=C(\[H])/C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 139.06337
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 10
• Complexity: 207
• Topological Polar Surface Area: 61.1

Experimental Properties

• PSA: 61.09
• Boiling Point: 283.1℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids